N-(2-fluorophenyl)-2-[(2-methoxyphenyl)amino]butanamide

• IUPAC Name: N-(2-fluorophenyl)-2-(2-methoxyanilino)butanamide
• InChI: InChI=1S/C17H19FN2O2/c1-3-13(19-15-10-6-7-11-16(15)22-2)17(21)20-14-9-5-4-8-12(14)18/h4-11,13,19H,3H2,1-2H3,(H,20,21)
• InChI Key: ZQKNONXIQXSLAC-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC1=CC=CC=C1F)NC2=CC=CC=C2OC
• Molecular Formula: C17H19FN2O2
• Molecular Weight: 302.34 g/mol

Description

N-(2-fluorophenyl)-2-[(2-methoxyphenyl)amino]butanamide, also known as FUB-AMB, is a synthetic cannabinoid that has gained attention in the scientific community due to its potential therapeutic applications. This compound is a member of the aminoalkylindole family and has been shown to have potent activity at the CB1 and CB2 receptors in the human body.

Mechanism of Action

N-(2-fluorophenyl)-2-[(2-methoxyphenyl)amino]butanamide acts as an agonist at the CB1 and CB2 receptors in the human body. These receptors are part of the endocannabinoid system, which plays a critical role in regulating a variety of physiological processes including pain, inflammation, and mood. By activating these receptors, N-(2-fluorophenyl)-2-[(2-methoxyphenyl)amino]butanamide is able to modulate these processes and produce its therapeutic effects.
Biochemical and Physiological Effects
N-(2-fluorophenyl)-2-[(2-methoxyphenyl)amino]butanamide has been shown to have a variety of biochemical and physiological effects in animal models. It has been shown to decrease pain sensitivity in a dose-dependent manner, indicating its potent analgesic effects. Additionally, N-(2-fluorophenyl)-2-[(2-methoxyphenyl)amino]butanamide has been shown to decrease inflammation in animal models of arthritis, suggesting its potential as an anti-inflammatory agent.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-fluorophenyl)-2-[(2-methoxyphenyl)amino]butanamide in lab experiments is its potency. It has been shown to have potent activity at the CB1 and CB2 receptors, making it a useful tool for studying the endocannabinoid system. Additionally, the synthesis method for N-(2-fluorophenyl)-2-[(2-methoxyphenyl)amino]butanamide is relatively simple, making it easy to produce in large quantities.
One limitation of using N-(2-fluorophenyl)-2-[(2-methoxyphenyl)amino]butanamide in lab experiments is its potential for abuse. As a synthetic cannabinoid, N-(2-fluorophenyl)-2-[(2-methoxyphenyl)amino]butanamide has the potential to produce psychoactive effects in humans, which may make it difficult to use in certain types of studies. Additionally, the long-term effects of N-(2-fluorophenyl)-2-[(2-methoxyphenyl)amino]butanamide use are not well understood, which may limit its potential therapeutic applications.

Future Directions

There are several potential future directions for research on N-(2-fluorophenyl)-2-[(2-methoxyphenyl)amino]butanamide. One area of interest is the development of novel analogs with improved therapeutic properties. Additionally, further studies are needed to determine the long-term effects of N-(2-fluorophenyl)-2-[(2-methoxyphenyl)amino]butanamide use and its potential for abuse. Finally, additional research is needed to fully understand the mechanisms underlying the analgesic and anti-inflammatory effects of N-(2-fluorophenyl)-2-[(2-methoxyphenyl)amino]butanamide, which may lead to the development of new therapies for chronic pain and inflammatory diseases.

Synthesis Methods

N-(2-fluorophenyl)-2-[(2-methoxyphenyl)amino]butanamide is synthesized by reacting 2-fluorobenzoyl chloride with 2-methoxyphenylamine in the presence of a base such as triethylamine. The resulting intermediate is then reacted with 1-bromo-3-chloropropane to form the final product. The synthesis method for N-(2-fluorophenyl)-2-[(2-methoxyphenyl)amino]butanamide is relatively simple and has been well established in the literature.

Scientific Research Applications

N-(2-fluorophenyl)-2-[(2-methoxyphenyl)amino]butanamide has been studied extensively for its potential therapeutic applications. It has been shown to have potent analgesic effects in animal models of pain, making it a promising candidate for the treatment of chronic pain conditions. Additionally, N-(2-fluorophenyl)-2-[(2-methoxyphenyl)amino]butanamide has been shown to have anti-inflammatory effects, which may make it useful in the treatment of inflammatory diseases such as arthritis.